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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl sulfoxide (DESO) is an organosulfur compound with the chemical formula (C2Hs)2SO.
It is the diethyl analogue of the widely used solvent and therapeutic agent, dimethyl sulfoxide
(DMSO). While structurally similar to DMSO, diethyl sulfoxide is less commonly encountered
in research and industrial applications. This guide provides a comprehensive overview of the
available technical data on diethyl sulfoxide, including its chemical identifiers, physical and
spectroscopic properties, a general synthesis protocol, and a discussion of its toxicological
profile. Notably, there is a significant lack of publicly available data on the specific biological
activities and interactions with signaling pathways for diethyl sulfoxide, a stark contrast to the
extensive research on DMSO.

Chemical Identifiers and Physical Properties

The fundamental identifiers and physical properties of diethyl sulfoxide are summarized in the
tables below, providing a foundational dataset for researchers.
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ble 1: Chemical Identifiers for Diethvl Sulfoxid

Identifier Value
CAS Number 70-29-1[1]
IUPAC Name (Ethanesulfinyl)ethane[1]

DESO, Diethyl sulphoxide, Ethyl sulfoxide, 1,1'-
Synonyms ] )

Sulfinylbisethane[1]
Molecular Formula CaH100S5[1]
inchi InChl=1S/C4H100S/c1-3-6(5)4-2/h3-4H2,1-
n

2H3[1]
InChiKey CCAFPWNGIUBUSD-UHFFFAOQOY SA-N[1]
Canonical SMILES CCS(=0)CC[2]

Table 2: Physical and Chemical Properties of Diethyl

Sulfoxide
Property Value
Molar Mass 106.18 g-mol=1[1]
Appearance Colorless viscous liquid[1]
Density 1.066 g/cm3[1]
Melting Point 14 °C (57 °F; 287 K)[1]
Boiling Point Not available
Dipole Moment 4.07 Debye[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of diethyl sulfoxide.
While complete, high-resolution spectra are not readily available in public databases, the
following table summarizes the key reported spectroscopic features.
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ble 3: S : for Diethvl Sulfoxid

Technique Observed Features
Methyl protons (CHs): Triplet at ~1.3 ppm.
1H NMR Methylene protons (CHz): Quartet at ~2.7 ppm.
[2]
Methyl carbon (CHs): ~6.5 ppm. Methylene
15C NMR Yy (CHs) pp Yy

carbon (CH2): ~46.5 ppm.[2]

Mass Spectrometry

Protonated molecular ion (M+H)* at m/z 107.
Fragmentation typically involves the loss of ethyl

groups.[2]

Infrared (IR) Spectroscopy

Strong, broad absorption for the S=O stretching
vibration is expected in the range of 1050-1040

cm~L

Experimental Protocols: Synthesis of Diethyl

Sulfoxide

The most common method for the synthesis of sulfoxides is the oxidation of the corresponding

sulfide. Diethyl sulfoxide is prepared by the oxidation of diethyl sulfide. A general and

environmentally friendly method involves the use of hydrogen peroxide as the oxidant.

General Protocol for the Oxidation of Diethyl Sulfide to

Diethyl Sulfoxide

This protocol is a general method for the selective oxidation of sulfides to sulfoxides using

hydrogen peroxide in glacial acetic acid.

Materials:

o Diethyl sulfide

e 30% Hydrogen peroxide (H202)

e Glacial acetic acid
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e Dichloromethane (CH2Cl2)

¢ 4M Sodium hydroxide (NaOH) solution

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

In a round-bottom flask, dissolve the diethyl sulfide (1 equivalent) in glacial acetic acid.

« Slowly add 30% hydrogen peroxide (4 equivalents) to the solution while stirring at room
temperature.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, carefully neutralize the solution with a 4M aqueous solution of
NaOH.

» Extract the product with dichloromethane.

o Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to yield the crude diethyl sulfoxide.

e The crude product can be further purified by vacuum distillation.
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Reaction

Dissolve Diethyl Sulfide in Glacial Acetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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